Cas no 53531-11-6 (benzyl naphthalene-2-carboxylate)

benzyl naphthalene-2-carboxylate structure
53531-11-6 structure
Product Name:benzyl naphthalene-2-carboxylate
CAS No:53531-11-6
MF:C18H14O2
MW:262.302565097809
CID:1582807
PubChem ID:6452844
Update Time:2025-04-21

benzyl naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl naphthalene-2-carboxylate
    • 2-Naphthalenecarboxylic acid, phenylmethyl ester
    • 53531-11-6
    • DTXSID90201746
    • benzyl-2-naphthoate
    • NNHOWTWENRJEMQ-UHFFFAOYSA-N
    • SCHEMBL2706461
    • Inchi: 1S/C18H14O2/c19-18(20-13-14-6-2-1-3-7-14)17-11-10-15-8-4-5-9-16(15)12-17/h1-12H,13H2
    • InChI Key: NNHOWTWENRJEMQ-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=C2C=CC=CC2=C1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 262.09942
  • Monoisotopic Mass: 262.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.18
  • Boiling Point: 420.3°C at 760 mmHg
  • Flash Point: 192°C
  • Refractive Index: 1.643
  • PSA: 26.3
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